Cas no 124563-10-6 ((1-benzyl-4-phenylpyrrolidin-3-yl)methanamine)

• Product Name: (1-benzyl-4-phenylpyrrolidin-3-yl)methanamine
• CAS No: 124563-10-6
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• MDL: MFCD30180769
• CID: 5240804
• PubChem ID: 14127357
• Update Time: 2025-10-30

(1-benzyl-4-phenylpyrrolidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-benzyl-4-phenylpyrrolidin-3-yl)methanamine
• 4-phenyl-1-(phenylmethyl)-3-pyrrolidinemethanamine
• 3-Pyrrolidinemethanamine, 4-phenyl-1-(phenylmethyl)-

• MDL： MFCD30180769
• Inchi： 1S/C18H22N2/c19-11-17-13-20(12-15-7-3-1-4-8-15)14-18(17)16-9-5-2-6-10-16/h1-10,17-18H,11-14,19H2
• InChI Key： KAXQIIGCHQPXCF-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC(C2C=CC=CC=2)C(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3

Additional information on (1-benzyl-4-phenylpyrrolidin-3-yl)methanamine

(1-Benzyl-4-phenylpyrrolidin-3-yl)methanamine (CAS No. 124563-10-6)

The compound (1-benzyl-4-phenylpyrrolidin-3-yl)methanamine with CAS number 124563-10-6 is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with benzyl and phenyl groups, along with a methanamine moiety. The combination of these functional groups makes it a versatile compound with potential applications in drug design and material science.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. The benzyl and phenyl substituents in this compound contribute to its hydrophobicity, which can enhance its bioavailability when used as a drug candidate. Additionally, the methanamine group introduces a basic nitrogen atom, which can participate in hydrogen bonding and potentially interact with biological macromolecules such as proteins and nucleic acids.

From a synthetic perspective, the preparation of (1-benzyl-4-phenylpyrrolidin-3-yl)methanamine involves a series of carefully designed reactions. The synthesis typically begins with the formation of the pyrrolidine ring through either a condensation reaction or a cyclization process. Subsequent steps involve the introduction of the benzyl and phenyl groups, followed by the addition of the methanamine moiety. Researchers have explored various methodologies to optimize the synthesis of this compound, including the use of transition metal catalysts and microwave-assisted reactions.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been investigated as a potential lead molecule for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier due to its lipophilic nature makes it an attractive candidate for central nervous system-targeted therapies. Furthermore, recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammation and cancer progression.

Beyond pharmacology, (1-benzyl-4-phenylpyrrolidin-3-yl)methanamine has also found applications in materials science. Its unique structure allows it to serve as a building block for constructing advanced materials such as polymers and nanoparticles. For instance, researchers have utilized this compound to synthesize stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli like temperature or pH.

Recent advancements in computational chemistry have provided deeper insights into the properties of this compound. Quantum mechanical calculations have been employed to study its electronic structure, which has shed light on its reactivity and selectivity in various chemical reactions. These findings have been instrumental in guiding further experimental studies aimed at improving its synthesis and exploring new applications.

In conclusion, (1-benzyl-4-phenylpyrrolidin-3-yl)methanamine (CAS No. 124563-10-6) is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a valuable tool for both academic research and industrial applications. As research continues to uncover new aspects of this compound's properties and functionalities, its role in advancing science and technology is expected to grow further.